N-(2,4-difluorophenyl)-3-methoxybenzenesulfonamide
Cat. No. B8725562
M. Wt: 299.29 g/mol
InChI Key: LKFQQAYZJLORFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07863288B2
Procedure details
To 2,4-difluoro-phenylamine (42, 0.44 mL, 4.4 mmol) in methylene chloride (10.0 mL), under an atmosphere of nitrogen, were added pyridine (1.00 mL, 12.4 mmol) and 3-methoxy-benzenesulfonyl chloride (1.00 g, 4.84 mmol). After 12 hours, the reaction was poured into cold 1 M HCl and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 20% ethyl acetate in hexane to give light yellow solid (91, 0.90 g, 69%). MS (ESI) [M+H+]+=300.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[NH2:9].N1C=CC=CC=1.[CH3:16][O:17][C:18]1[CH:19]=[C:20]([S:24](Cl)(=[O:26])=[O:25])[CH:21]=[CH:22][CH:23]=1.Cl>C(Cl)Cl>[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[NH:9][S:24]([C:20]1[CH:21]=[CH:22][CH:23]=[C:18]([O:17][CH3:16])[CH:19]=1)(=[O:26])=[O:25]
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Inputs
Step One
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Name
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Quantity
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0.44 mL
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)F)N
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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COC=1C=C(C=CC1)S(=O)(=O)Cl
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by silica gel column chromatography
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WASH
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Type
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WASH
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Details
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eluting with 20% ethyl acetate in hexane
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CUSTOM
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Type
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CUSTOM
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Details
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to give light yellow solid (91, 0.90 g, 69%)
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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Type
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Smiles
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FC1=C(C=CC(=C1)F)NS(=O)(=O)C1=CC(=CC=C1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
